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Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B2537117 Get Quote

This technical guide provides an in-depth overview of Benzyltrimethylammonium Tribromide
(BTMATB), a versatile reagent in organic synthesis. The focus is on its nuclear magnetic

resonance (NMR) spectroscopic data, experimental protocols for its synthesis and

characterization, and its application in chemical transformations. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Spectroscopic Data: 1H and 13C NMR of
Benzyltrimethylammonium Cation
Precise 1H and 13C NMR data for Benzyltrimethylammonium Tribromide are not readily

available in the public domain. However, the spectral data for the closely related and

structurally similar compound, Benzyltrimethylammonium Bromide, provides a reliable

approximation of the chemical shifts for the cation. The primary difference arises from the

counter-anion (bromide vs. tribromide), which is expected to have a minimal effect on the

proton and carbon chemical shifts of the organic cation.

Table 1: 1H NMR Spectroscopic Data for Benzyltrimethylammonium Bromide in DMSO-d6[1]
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Assignment Chemical Shift (ppm) Multiplicity

N-CH3 3.111 s

Ph-CH2-N 4.698 s

Aromatic-H 7.54 m

Aromatic-H 7.614 m

Table 2: 13C NMR Spectroscopic Data for Benzyltrimethylammonium Bromide[2]

Assignment Chemical Shift Range (ppm)

N-CH3 ~ 52-53

Ph-CH2-N ~ 68-70

Aromatic-C ~ 125-140

Experimental Protocols
A green and efficient method for the synthesis of quaternary ammonium tribromides, including

Benzyltrimethylammonium Tribromide, has been reported. This solvent-free protocol

involves the oxidation of the corresponding bromide salt.[3][4]

Materials:

Benzyltrimethylammonium bromide

Potassium bromide (KBr)

Potassium permanganate (KMnO4)

4N Sulfuric acid (H2SO4)

Silica gel (60–120 mesh)

Procedure:
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In a mortar, thoroughly grind a mixture of Benzyltrimethylammonium bromide (1 mmol),

Potassium bromide (2 mmol), and Potassium permanganate (1 mmol).

Add 4N H2SO4 absorbed on silica gel to the mixture.

Continue grinding until the reaction is complete, as monitored by a color change.

The resulting solid product, Benzyltrimethylammonium Tribromide, is filtered, washed with

water, and dried.[3][4]

A general protocol for acquiring NMR spectra of quaternary ammonium salts is as follows:

Materials:

Benzyltrimethylammonium salt (approx. 10 mg)

Deuterated solvent (e.g., DMSO-d6 or CDCl3)

5 mm NMR tube

Internal standard (e.g., Tetramethylsilane, TMS)

Procedure:

Accurately weigh approximately 10 mg of the Benzyltrimethylammonium salt.

Dissolve the sample in approximately 0.7 mL of the chosen deuterated solvent in a clean, dry

vial.

Add a small amount of TMS as an internal standard.

Transfer the solution to a 5 mm NMR tube.

Acquire the 1H and 13C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).[5]

For quantitative 1H NMR, inverse gated 13C decoupling is recommended to remove carbon

satellites and improve accuracy.[6]

Applications in Organic Synthesis: Bromination
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Benzyltrimethylammonium Tribromide is an effective and easy-to-handle solid brominating

agent. Its utility has been demonstrated in the bromination of various aromatic compounds.[3]

[4]

The aromatic substrate is dissolved in a suitable solvent (e.g., a mixture of water and DMF,

or acetic acid).

Benzyltrimethylammonium Tribromide is added to the solution at room temperature.

The reaction mixture is stirred for the required duration, which can be monitored by Thin

Layer Chromatography (TLC).

Upon completion, the product is isolated by standard workup procedures.[3][4]

Visualizations
The following diagrams illustrate the synthesis of Benzyltrimethylammonium Tribromide and

its application in a representative bromination reaction.
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Caption: Synthesis of Benzyltrimethylammonium Tribromide.
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Caption: Workflow for Aromatic Bromination using BTMATB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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